Cas no 1261898-24-1 (4-(4-Chloro-3-cyanophenyl)-2-formylphenol)

• Product Name: 4-(4-Chloro-3-cyanophenyl)-2-formylphenol
• CAS No: 1261898-24-1
• MF: C₁₄H₈ClNO₂
• MW: 257.671822547913
• MDL: MFCD18314780
• CID: 2762065
• PubChem ID: 53220500
• Update Time: 2025-06-08

4-(4-Chloro-3-cyanophenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-CHLORO-3-CYANOPHENYL)-2-FORMYLPHENOL
• 4-Chloro-3'-formyl-4'-hydroxy[1,1'-biphenyl]-3-carbonitrile
• 4-(4-Chloro-3-cyanophenyl)-2-formylphenol, 95%
• MFCD18314780
• DTXSID80685233
• 1261898-24-1
• 4-(4-Chloro-3-cyanophenyl)-2-formylphenol

• MDL： MFCD18314780
• Inchi： 1S/C14H8ClNO2/c15-13-3-1-9(5-11(13)7-16)10-2-4-14(18)12(6-10)8-17/h1-6,8,18H
• InChI Key： IWAUGIHIHDHXKB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C#N)C1C=CC(=C(C=O)C=1)O

Computed Properties

• Exact Mass: 257.0243562Da
• Monoisotopic Mass: 257.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.1Ų

Additional information on 4-(4-Chloro-3-cyanophenyl)-2-formylphenol

Introduction to 4-(4-Chloro-3-cyanophenyl)-2-formylphenol (CAS No. 1261898-24-1)

4-(4-Chloro-3-cyanophenyl)-2-formylphenol, identified by its CAS number 1261898-24-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of 4-(4-Chloro-3-cyanophenyl)-2-formylphenol include a formyl group and a cyano-substituted phenyl ring, which contribute to its unique chemical properties and potential applications in drug discovery.

The presence of a chloro group at the para position relative to the cyano group enhances the electrophilic nature of the molecule, facilitating various chemical reactions that are essential for medicinal chemistry. This feature makes 4-(4-Chloro-3-cyanophenyl)-2-formylphenol a valuable intermediate in the synthesis of more complex pharmacophores. Additionally, the formyl group serves as a reactive site for further functionalization, allowing for the introduction of diverse substituents that can modulate biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The cyano group, in particular, has been shown to play a crucial role in the interaction with biological targets, often enhancing binding affinity and selectivity. Studies have demonstrated that derivatives of 4-(4-Chloro-3-cyanophenyl)-2-formylphenol exhibit inhibitory effects on various enzymes and receptors, suggesting their utility in treating inflammatory diseases, neurological disorders, and other conditions.

One of the most compelling aspects of 4-(4-Chloro-3-cyanophenyl)-2-formylphenol is its versatility in drug design. The formyl group can be converted into other functional groups such as carboxylic acids or amides through simple chemical transformations. This adaptability allows medicinal chemists to fine-tune the properties of the compound, optimizing it for specific therapeutic applications. For instance, modifications at the para position can influence metabolic stability, while changes at the ortho position can affect solubility and membrane permeability.

The synthesis of 4-(4-Chloro-3-cyanophenyl)-2-formylphenol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring high purity and scalability for industrial applications.

Evaluation of the pharmacokinetic properties of 4-(4-Chloro-3-cyanophenyl)-2-formylphenol is crucial for determining its potential as a drug candidate. Preclinical studies have focused on assessing its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's molecular structure suggests favorable properties such as good oral bioavailability and moderate metabolic stability, which are essential for successful drug development.

The growing body of research on 4-(4-Chloro-3-cyanophenyl)-2-formylphenol underscores its importance in modern pharmaceutical research. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field. By leveraging computational modeling and high-throughput screening techniques, researchers are identifying new derivatives with enhanced therapeutic efficacy and reduced side effects.

The future prospects for 4-(4-Chloro-3-cyanophenyl)-2-formylphenol are promising, with ongoing studies exploring its role in novel drug formulations. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly critical role in addressing unmet medical needs. The combination of structural diversity and functional adaptability makes 4-(4-Chloro-3-cyanophenyl)-2-formylphenol a cornerstone in the development of next-generation therapeutics.